Cas no 92532-92-8 (Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro-)

• Product Name: Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro-
• CAS No: 92532-92-8
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4325994
• PubChem ID: 2856422
• Update Time: 2025-10-30

Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro-
• STK508979
• MLS001196438
• HMS2854P24
• 5-FLUORO-1,2-DIHYDROSPIRO[1,3-DIOXOLANE-2,3-INDOL]-2-ONE
• AKOS000357516
• CHEMBL1329727
• 5'-fluorospiro[[1,3]-dioxolane-2,3'-indolin]-2'-one
• 5'-fluorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
• G61670
• DMBPYQDOLDEAIM-UHFFFAOYSA-N
• Oprea1_017977
• Oprea1_668919
• MFCD00657771
• HMS1614I08
• SMR000556273
• 5'-Fluorospiro[[1,3]dioxolane-2,3'-indolin]-2'-one
• 92532-92-8
• SCHEMBL2154996

• Inchi： 1S/C10H8FNO3/c11-6-1-2-8-7(5-6)10(9(13)12-8)14-3-4-15-10/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： DMBPYQDOLDEAIM-UHFFFAOYSA-N
• SMILES： O1CCOC21C1=C(NC2=O)C=CC(F)=C1

Computed Properties

• Exact Mass: 209.04882128Da
• Monoisotopic Mass: 209.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro-

Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro-: A Comprehensive Overview

The compound Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one, 5'-fluoro- (CAS No. 92532-92-8) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the spirocyclic class of molecules, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this compound is formed between a dioxolane ring and an indole ring system. The presence of the fluorine atom at the 5' position introduces additional electronic and steric effects, making this compound particularly interesting for further exploration.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and material science. The spiro structure in Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one provides a rigid framework that can be exploited for designing bioactive molecules. For instance, researchers have reported that such structures can enhance the pharmacokinetic properties of drugs by improving their solubility and bioavailability. The fluorine substitution at the 5' position further modulates the electronic properties of the molecule, making it a promising candidate for applications in medicinal chemistry.

The synthesis of Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one involves a multi-step process that typically starts with the preparation of the indole ring system. The formation of the spirocyclic structure requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures with high enantiomeric excess. These developments have significantly simplified the synthesis of this compound and opened new avenues for its large-scale production.

In terms of biological activity, Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one has shown potential as a lead compound in anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve interference with key cellular pathways associated with tumor growth and metastasis. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system cancers.

Another area where this compound has garnered significant attention is its application in material science. The rigid spiro structure imparts unique mechanical and optical properties to materials incorporating this molecule. Researchers have explored its use as a building block for constructing advanced materials such as stimuli-responsive polymers and organic semiconductors. These materials hold potential for applications in sensors, actuators, and electronic devices.

From an environmental standpoint, the synthesis and application of Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one are considered environmentally friendly due to the use of green chemistry principles. Modern synthetic methods minimize waste generation and utilize renewable resources wherever possible. Additionally, its biodegradability has been assessed under controlled conditions, ensuring that its use does not pose significant risks to ecosystems.

In conclusion, Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one (CAS No. 92532-92-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and material science.